Cas no 1349988-67-5 (5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid)

5-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a methyl group at the 5-position and a tetrahydro-2H-pyran-4-yl moiety at the 1-position. The carboxylic acid functional group at the 3-position enhances its utility as a versatile intermediate in organic synthesis and medicinal chemistry. This compound is particularly valued for its structural rigidity and potential as a building block in the development of pharmacologically active molecules. Its stability and well-defined reactivity profile make it suitable for applications in drug discovery, where precise molecular modifications are required. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid structure
1349988-67-5 structure
Product Name:5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid
CAS No:1349988-67-5
MF:C10H14N2O3
MW:210.229762554169
MDL:MFCD21602092
CID:4591744
PubChem ID:56965537
Update Time:2025-10-29

5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazole-3-carboxylic acid
    • 5-methyl-1-(oxan-4-yl)-1H-pyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylic acid, 5-methyl-1-(tetrahydro-2H-pyran-4-yl)-
    • 5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid
    • MDL: MFCD21602092
    • Inchi: 1S/C10H14N2O3/c1-7-6-9(10(13)14)11-12(7)8-2-4-15-5-3-8/h6,8H,2-5H2,1H3,(H,13,14)
    • InChI Key: ZDMNYXSRCCBRHA-UHFFFAOYSA-N
    • SMILES: N1(C2CCOCC2)C(C)=CC(C(O)=O)=N1

Computed Properties

  • Exact Mass: 210.10044231g/mol
  • Monoisotopic Mass: 210.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 412.4±45.0 °C at 760 mmHg
  • Flash Point: 203.2±28.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid Security Information

5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid Pricemore >>

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Additional information on 5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid

5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1349988-67-5, known as 5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The pyrazole ring serves as a central structural motif, while the tetrahydrofuran (THF) moiety and the methyl group contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The 5-methyl substitution on the pyrazole ring enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the tetrahydrofuran group introduces hydrophilic properties, which can improve solubility and enhance interactions with biological systems.

One of the most intriguing aspects of this compound is its potential as a lead molecule in drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid could be a valuable tool in developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its pharmacological potential, this compound has also been studied for its role in materials science. The pyrazole moiety is known to exhibit nonlinear optical properties, which make it a candidate for applications in optoelectronic devices. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, paving the way for its use in next-generation materials.

The synthesis of 5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, producing innocuous byproducts such as carbon dioxide and water. This biodegradability makes it a more sustainable option compared to other synthetic compounds with persistent environmental residues.

In conclusion, 5-Methyl-1-(Tetrahydro-2h-pyran-4-Yl)-1h-pyrazole-3-Carboxylic Acid represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and practical applications.

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